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Compound of Interest

Compound Name: 5-Norbornen-2-yl acetate

Cat. No.: B1211337 Get Quote

Essential Safety and Handling Guide for 5-
Norbornen-2-yl acetate
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel, including researchers, scientists, and drug development professionals, working with

5-Norbornen-2-yl acetate. Adherence to these procedures is critical for ensuring a safe

laboratory environment.

Chemical Safety and Properties
5-Norbornen-2-yl acetate is a combustible liquid that requires careful handling to prevent

ignition and exposure.[1][2] Below is a summary of its key safety and physical parameters.
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Property Value Source

CAS Number 6143-29-9 [3][4]

Molecular Formula C₉H₁₂O₂ [3]

Molecular Weight 152.19 g/mol [3][4]

Appearance Colorless to Yellow clear liquid [5]

Boiling Point 73-76 °C at 14 mmHg [3][4]

Density 1.044 g/mL at 25 °C [3][4]

Flash Point 62 °C (143.6 °F) - closed cup [3][4]

Hazards Combustible liquid [1][6][7]

Occupational Exposure Limits

(OELs)

Not established. Follow

guidelines for handling

combustible liquids and

minimize exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.

The following table outlines the required PPE for handling 5-Norbornen-2-yl acetate.
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles or a

face shield worn over safety

glasses.[2]

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves.

Nitrile gloves are suitable for

incidental contact with low

volumes. For prolonged

contact or handling larger

volumes (>1 liter), heavy-duty

gloves such as butyl rubber

are recommended.[1][6]

Always consult the glove

manufacturer's resistance

guide for specific breakthrough

times.

Prevents skin contact and

absorption.

Body Protection

A flame-resistant lab coat worn

over clothing that covers the

entire body.[1][2]

Protects against splashes and

potential fires.

Footwear Closed-toe shoes. Protects feet from spills.

Respiratory Protection

A NIOSH-approved respirator

with a Type ABEK (EN14387)

filter cartridge should be used

when handling large quantities

or in poorly ventilated areas.[3]

All respirator use must be in

accordance with a

documented respiratory

protection program, including

fit-testing.[1]

Protects against inhalation of

vapors.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.marquette.edu/engineering/discovery-learning-lab/documents/sopflammableliquids.pdf
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://www.marquette.edu/engineering/discovery-learning-lab/documents/sopflammableliquids.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
http://bridgeslab.sph.umich.edu/protocols/index.php/SOP_-_Flammables_and_Combustibles
https://www.marquette.edu/engineering/discovery-learning-lab/documents/sopflammableliquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This workflow ensures that 5-Norbornen-2-yl acetate is handled safely from receipt to

disposal.

Preparation

Handling

Cleanup & Disposal Storage

1. Review SDS

2. Don PPE

3. Prepare Fume Hood

4. Ready Spill Kit

5. Transport Chemical

6. Dispense

7. Perform Reaction

8. Secure Container

9. Decontaminate 13. Store Securely

10. Segregate Waste

11. Doff PPE

12. Wash Hands
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Norbornen-2-yl acetate.

1. Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

5-Norbornen-2-yl acetate.

2. Don Personal Protective Equipment (PPE): Put on all required PPE as specified in the table

above.

3. Prepare Fume Hood: All handling of 5-Norbornen-2-yl acetate should occur within a

certified chemical fume hood to minimize inhalation exposure.[2][6]

4. Ready Spill Kit: Ensure a spill kit appropriate for combustible liquids is readily accessible.

5. Transport Chemical: Use a secondary container when transporting the chemical to the fume

hood.

6. Dispense: Use the smallest practical quantities for the experiment.[6] Keep the container

tightly closed when not in use.

7. Perform Reaction: Keep all ignition sources, such as heat guns and open flames, away from

the work area.[2][6]

8. Secure Container: After use, tightly close the primary container.

9. Decontaminate: Wipe down the work surface in the fume hood and any equipment used with

an appropriate solvent.

10. Segregate Waste: Collect all waste materials containing 5-Norbornen-2-yl acetate in a

designated, properly labeled hazardous waste container.

11. Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

12. Wash Hands: Wash hands thoroughly with soap and water after removing gloves.

13. Store Securely: Store the chemical in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[1][7] Storage should be in a designated
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flammable liquids cabinet.

Disposal Plan
Proper disposal of 5-Norbornen-2-yl acetate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

All liquid waste containing 5-Norbornen-2-yl acetate must be collected in a dedicated, leak-

proof, and chemically compatible hazardous waste container.[5][8]

Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be

collected in a separate, clearly labeled solid hazardous waste container.

Never mix incompatible waste streams.[8][9]

2. Waste Container Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name ("5-
Norbornen-2-yl acetate"), and the approximate concentration and volume.

Keep waste containers closed at all times, except when adding waste.[5][8]

3. Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Flammable liquid waste should be stored in a flammable storage cabinet.

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][10]

Do not dispose of 5-Norbornen-2-yl acetate down the drain or in the regular trash.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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